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Compound of Interest

Compound Name: 3-Isopropylthiophenol

Cat. No.: B066714 Get Quote

An In-depth Technical Guide to 4-
Isopropylthiophenol
Please Note: The initial request for "3-Isopropylthiophenol" did not yield a readily available

compound with significant published data. The following guide pertains to the commercially

available and well-documented positional isomer, 4-Isopropylthiophenol.

CAS Number: 4946-14-9 Molecular Formula: C₉H₁₂S

This technical guide provides a comprehensive overview of 4-Isopropylthiophenol, a versatile

aromatic thiol compound. It is intended for researchers, scientists, and professionals in drug

development and other scientific fields who are interested in the chemical properties, synthesis,

and applications of this compound.

Chemical and Physical Properties
4-Isopropylthiophenol, also known as p-isopropylbenzenethiol, is a colorless to pale yellow

liquid with a characteristic strong odor. It is a key intermediate in various chemical syntheses

due to the reactivity of its thiol group.
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Property Value Reference(s)

Molecular Weight 152.26 g/mol [1][2]

Boiling Point 99-100 °C at 14 mmHg [2]

Density 0.979 g/mL at 25 °C [2]

Refractive Index n20/D 1.552 (lit.) [2]

Flash Point 106 °C [3]

Solubility
Soluble in alcohol and

benzene.
[3]

Applications in Research and Development
4-Isopropylthiophenol is a valuable building block in organic synthesis, particularly in the

pharmaceutical and agrochemical industries.[3][4] Its nucleophilic thiol group readily

participates in a variety of chemical transformations, making it a versatile reagent for

constructing more complex molecules.

Key application areas include:

Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of active

pharmaceutical ingredients (APIs).[4] The incorporation of the 4-isopropylthiophenyl moiety

can influence the biological activity and pharmacokinetic properties of drug candidates.

Agrochemical Development: This compound is utilized in the creation of new pesticides and

herbicides.[4]

Organic Synthesis: It is employed in a range of reactions, including nucleophilic substitution

and oxidation to disulfides, to create diverse molecular architectures.[4]

Experimental Protocols
Detailed methodologies for key reactions involving 4-Isopropylthiophenol are outlined below.

Oxidation to 1,2-bis(4-isopropylphenyl) disulfide
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This protocol describes the synthesis of the corresponding disulfide through oxidation.

Materials:

4-Isopropylthiophenol

Activated Carbon

Xylene

Air source

Procedure:

In a reaction vessel, dissolve 4-Isopropylthiophenol in xylene.

Add activated carbon to the solution.

Heat the mixture while bubbling air through it.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC).

Upon completion, filter the activated carbon from the reaction mixture.

Remove the xylene under reduced pressure to yield the crude 1,2-bis(4-isopropylphenyl)

disulfide.

Purify the product by recrystallization or column chromatography.

Nucleophilic Aromatic Substitution with 2-chloro-3-
formylquinolines
This procedure details the reaction of 4-Isopropylthiophenol with a heterocyclic electrophile.[2]

Materials:

4-Isopropylthiophenol

2-chloro-3-formylquinoline
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Sodium hydride (NaH)

Dimethyl sulfoxide (DMSO)

Procedure:

In a dry reaction flask under an inert atmosphere, suspend sodium hydride in DMSO.

Slowly add a solution of 4-Isopropylthiophenol in DMSO to the suspension at room

temperature.

Stir the mixture until the evolution of hydrogen gas ceases, indicating the formation of the

thiolate.

Add a solution of 2-chloro-3-formylquinoline in DMSO to the reaction mixture.

Stir the reaction at room temperature and monitor its progress by TLC.

Once the reaction is complete, quench it by carefully adding water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it

under reduced pressure.

Purify the resulting 2-(4-isopropylphenylthio)quinoline-3-carbaldehyde by column

chromatography.

Visualizing Synthetic Pathways
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Starting Materials

Reaction Work-up & Purification Product

4-Isopropylthiophenol

Dissolve 4-IPT in Xylene,
add Activated Carbon,
Heat and bubble Air

Activated Carbon

Xylene

Air

Filter Activated Carbon Evaporate Xylene Purify by Recrystallization
or Chromatography 1,2-bis(4-isopropylphenyl) disulfide
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Thiolate Formation
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4-Isopropylthiophenol

Deprotonate 4-IPT
with NaH in DMSO

Sodium Hydride

DMSO

2-chloro-3-formylquinoline

React Thiolate
with Quinoline derivative Quench with Water Extract with Organic Solvent Purify by Column Chromatography 2-(4-isopropylphenylthio)quinoline-3-carbaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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